Cas no 2137895-35-1 (2-(1-methyl-3-{[methyl(propan-2-yl)amino]methyl}-1H-pyrazol-4-yl)acetonitrile)
2-(1-methyl-3-{[methyl(propan-2-yl)amino]methyl}-1H-pyrazol-4-yl)acetonitrile Chemical and Physical Properties
Names and Identifiers
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- 2-(1-methyl-3-{[methyl(propan-2-yl)amino]methyl}-1H-pyrazol-4-yl)acetonitrile
- 2137895-35-1
- EN300-713689
-
- Inchi: 1S/C11H18N4/c1-9(2)14(3)8-11-10(5-6-12)7-15(4)13-11/h7,9H,5,8H2,1-4H3
- InChI Key: HOXHZMMTPQTLRX-UHFFFAOYSA-N
- SMILES: N(C)(CC1C(CC#N)=CN(C)N=1)C(C)C
Computed Properties
- Exact Mass: 206.153146591g/mol
- Monoisotopic Mass: 206.153146591g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 44.8Ų
2-(1-methyl-3-{[methyl(propan-2-yl)amino]methyl}-1H-pyrazol-4-yl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-713689-1.0g |
2-(1-methyl-3-{[methyl(propan-2-yl)amino]methyl}-1H-pyrazol-4-yl)acetonitrile |
2137895-35-1 | 1g |
$0.0 | 2023-06-06 |
2-(1-methyl-3-{[methyl(propan-2-yl)amino]methyl}-1H-pyrazol-4-yl)acetonitrile Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 2-(1-methyl-3-{[methyl(propan-2-yl)amino]methyl}-1H-pyrazol-4-yl)acetonitrile
Comprehensive Overview of 2-(1-methyl-3-{[methyl(propan-2-yl)amino]methyl}-1H-pyrazol-4-yl)acetonitrile (CAS No. 2137895-35-1)
The compound 2-(1-methyl-3-{[methyl(propan-2-yl)amino]methyl}-1H-pyrazol-4-yl)acetonitrile, identified by its CAS No. 2137895-35-1, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. With its unique structural features, this compound is increasingly being explored for its potential applications in drug discovery, agrochemicals, and advanced material synthesis. The presence of a pyrazole ring and a nitrile functional group makes it a versatile intermediate for further chemical modifications.
In recent years, researchers have focused on the synthesis and optimization of heterocyclic compounds like 2-(1-methyl-3-{[methyl(propan-2-yl)amino]methyl}-1H-pyrazol-4-yl)acetonitrile due to their broad pharmacological activities. The compound's methyl(propan-2-yl)amino moiety enhances its solubility and bioavailability, making it a promising candidate for therapeutic applications. Additionally, its acetonitrile derivative is often utilized in the development of novel small-molecule inhibitors, which are critical in targeting specific enzymes or receptors in disease pathways.
The growing interest in CAS No. 2137895-35-1 is also driven by its potential role in green chemistry initiatives. As industries shift toward sustainable practices, the demand for eco-friendly synthetic routes for compounds like 2-(1-methyl-3-{[methyl(propan-2-yl)amino]methyl}-1H-pyrazol-4-yl)acetonitrile has surged. Researchers are investigating catalytic methods and solvent-free reactions to minimize environmental impact while maintaining high yields and purity. This aligns with the global push for sustainable chemical manufacturing and reduced carbon footprints.
Another area of exploration for 2-(1-methyl-3-{[methyl(propan-2-yl)amino]methyl}-1H-pyrazol-4-yl)acetonitrile is its application in material science. The compound's ability to form stable complexes with metals and other organic molecules makes it valuable for designing functional materials, such as sensors, catalysts, and conductive polymers. Its nitrile group can participate in click chemistry reactions, enabling the construction of intricate molecular architectures with tailored properties.
From a commercial perspective, CAS No. 2137895-35-1 is gaining traction in the pharmaceutical and agrochemical sectors. Companies are investing in scalable synthesis methods to meet the rising demand for this intermediate. Its incorporation into drug candidates for treating metabolic disorders, inflammation, and infectious diseases highlights its therapeutic potential. Similarly, in agrochemicals, derivatives of this compound are being tested for their efficacy as pesticides and herbicides, offering safer alternatives to traditional chemicals.
For researchers and industry professionals, understanding the structure-activity relationship (SAR) of 2-(1-methyl-3-{[methyl(propan-2-yl)amino]methyl}-1H-pyrazol-4-yl)acetonitrile is crucial. Computational modeling and in silico studies are being employed to predict its interactions with biological targets, accelerating the drug discovery process. Additionally, advancements in analytical techniques, such as NMR spectroscopy and mass spectrometry, have improved the characterization of this compound, ensuring its quality and consistency in research applications.
In conclusion, 2-(1-methyl-3-{[methyl(propan-2-yl)amino]methyl}-1H-pyrazol-4-yl)acetonitrile (CAS No. 2137895-35-1) represents a multifaceted compound with significant potential across multiple scientific disciplines. Its applications in medicinal chemistry, material science, and sustainable manufacturing underscore its importance in modern research and industry. As studies continue to uncover its properties and utilities, this compound is poised to play a pivotal role in the development of next-generation therapeutics and advanced materials.
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